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Compound of Interest

Compound Name: Methylenediformamide

Cat. No.: B1582979 Get Quote

A Note on Nomenclature: The term "Methylenediformamide" as specified in the query is not a

standard chemical identifier. Based on the structural similarity of the name, this guide focuses

on N-Methylformamide (NMF), a closely related and widely used chemical. This document

provides a comprehensive overview of its properties, synthesis, applications, and safety

protocols, designed for researchers, scientists, and professionals in drug development.

Core Chemical Identity
N-Methylformamide (NMF) is a colorless, nearly odorless secondary amide with the molecular

formula CH₃NHCHO.[1] It exists as a liquid at room temperature and is primarily utilized as a

reagent in various organic syntheses, and to a lesser extent, as a highly polar solvent.[1]

Key Identifiers
Identifier Value

CAS Number 123-39-7[2][3]

Molecular Formula C₂H₅NO[1][2]

IUPAC Name N-Methylformamide[2]

Synonyms Methylformamide, NMF[1]

Physicochemical Properties
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NMF's utility in various applications stems from its distinct physical and chemical properties. It

is a viscous, colorless liquid that is miscible with water.[1][2]

Table of Properties
Property Value Source

Molecular Weight 59.07 g/mol [2]

Appearance Colorless liquid [1]

Odor Faint, amine-like [1][2]

Density 1.011 g/mL at 25 °C [1]

Melting Point -4 °C [1]

Boiling Point 182.5 - 199 °C [1][2]

Flash Point 111 °C [1]

Solubility

Miscible with water. Soluble in

chloroform, alcohols, acetone,

and ethyl acetate. Insoluble in

diethyl ether and petroleum

ether.

[1][3]

Refractive Index (n20/D) 1.432 [1]

Synthesis of N-Methylformamide
The primary industrial synthesis of N-Methylformamide involves the reaction of methylamine

with methyl formate.[1] An alternative, less common method is the transamidation of formamide

with methylamine.[1]
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Methylamine (CH₃NH₂)

Reaction Vessel

Methyl Formate (HCOOCH₃)

N-Methylformamide (HCONHCH₃) + Methanol (CH₃OH)

Click to download full resolution via product page

Caption: Primary synthesis route of N-Methylformamide.

Experimental Protocol: Synthesis from Methylamine and
Methyl Formate
This protocol describes a general laboratory-scale synthesis.

Materials:

Methylamine (solution in a suitable solvent or as a gas)

Methyl formate

Reaction flask equipped with a reflux condenser, dropping funnel, and magnetic stirrer

Heating mantle

Distillation apparatus

Procedure:

Reaction Setup: Charge the reaction flask with methyl formate.

Addition of Methylamine: Slowly add the methylamine solution to the stirred methyl formate

through the dropping funnel. The reaction is exothermic and may require cooling to maintain

a controlled temperature.
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Reaction: After the addition is complete, heat the mixture to reflux for a specified period to

drive the reaction to completion.

Purification: The resulting mixture contains N-methylformamide and methanol. Separate the

N-methylformamide by fractional distillation. The lower boiling point of methanol allows for its

removal, leaving behind the purified N-methylformamide.

Applications in Research and Drug Development
N-Methylformamide serves as a versatile, highly polar solvent and a valuable reagent in

organic synthesis, including applications within the pharmaceutical industry.

Key Application Areas
Specialized Solvent: NMF is used as a specialized solvent in oil refineries.[1]

Precursor in Amidation Reactions: It is a precursor in specific amidation reactions where

other formamides like formamide or dimethylformamide (DMF) may not be suitable.[1]

Insecticide Synthesis: NMF is a key component in the production of the insecticide

formothion.[1]

Pharmaceutical Synthesis: While less common than DMF, NMF can be used as a solvent

and reagent in the synthesis of various active pharmaceutical ingredients (APIs). Its high

polarity is advantageous for dissolving a range of starting materials and intermediates.

Spectroscopic Characterization
Spectroscopic data is crucial for the identification and quality control of N-Methylformamide.

Nuclear Magnetic Resonance (NMR) Spectroscopy: Both ¹H and ¹³C NMR are used to

confirm the structure of NMF. The presence of cis and trans isomers due to the restricted

rotation around the C-N amide bond can be observed.[4]

Infrared (IR) Spectroscopy: The IR spectrum of NMF shows characteristic peaks for the N-H,

C=O (amide I), and C-N stretching vibrations, which can also be used to distinguish between

cis and trans isomers.[4]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://en.wikipedia.org/wiki/N-Methylformamide
https://en.wikipedia.org/wiki/N-Methylformamide
https://en.wikipedia.org/wiki/N-Methylformamide
https://www.researchgate.net/publication/244286944_Conformational_behavior_of_N-methylformamide_in_the_gas_matrix_and_solution_states_as_revealed_by_IR_and_NMR_spectroscopic_measurements_and_by_theoretical_calculations
https://www.researchgate.net/publication/244286944_Conformational_behavior_of_N-methylformamide_in_the_gas_matrix_and_solution_states_as_revealed_by_IR_and_NMR_spectroscopic_measurements_and_by_theoretical_calculations
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1582979?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Mass Spectrometry (MS): Mass spectrometry provides the molecular weight of NMF and its

fragmentation pattern, which aids in its identification.

Safety and Handling
N-Methylformamide presents several health hazards and should be handled with appropriate

safety precautions.

GHS Hazard Statements
H312: Harmful in contact with skin.[1]

H360: May damage fertility or the unborn child.[1]

Precautionary Statements
P280: Wear protective gloves/ protective clothing/ eye protection/ face protection.[1]

P308+P313: IF exposed or concerned: Get medical advice/ attention.[1]

Handling and Storage
Incompatibility: NMF is incompatible with strong oxidizing agents, acids, bases, and acid

chlorides.[3]

Storage: Store in a tightly closed container in a dry, well-ventilated area at room temperature.

[3]

Comparison with Related Formamides
NMF is structurally and functionally related to other simple formamides, most notably

formamide and dimethylformamide (DMF).
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Feature
N-Methylformamide
(NMF)

Dimethylformamide
(DMF)

Formamide

Structure HCONHCH₃ HCON(CH₃)₂ HCONH₂

CAS Number 123-39-7 68-12-2 75-12-7

Boiling Point ~183 °C ~153 °C ~210 °C

Key Use Specialized reagent Common solvent Reagent, solvent

Toxicity Reproductive toxin
Hepatotoxin, possible

carcinogen
Reproductive toxin

DMF is more widely used as an industrial solvent due to its greater stability.[3]

Conclusion
N-Methylformamide is a significant chemical with specialized applications in organic synthesis

and industry. Its unique properties as a polar solvent and a reactive intermediate make it a

valuable tool for chemists. However, its associated health hazards necessitate strict adherence

to safety protocols. For professionals in drug development, understanding the characteristics of

NMF and its related formamides is crucial for solvent selection and reaction design.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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